Cas no 2379322-03-7 (5-Bromo-2-fluoro-1-isopropoxy-3-methylbenzene)

• Product Name: 5-Bromo-2-fluoro-1-isopropoxy-3-methylbenzene
• CAS No: 2379322-03-7
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 5075175
• Update Time: 2023-08-25

5-Bromo-2-fluoro-1-isopropoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-1-isopropoxy-3-methylbenzene

• Inchi： 1S/C10H12BrFO/c1-6(2)13-9-5-8(11)4-7(3)10(9)12/h4-6H,1-3H3
• InChI Key： UOROECNKHYJWND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C=1)OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers